Cas no 2228776-00-7 (3-amino-1-(3-ethynylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(3-ethynylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228776-00-7
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6197650
• PubChem ID: 165779600
• Update Time: 2025-08-05

3-amino-1-(3-ethynylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-ethynylphenyl)cyclobutane-1-carboxylic acid
• 2228776-00-7
• EN300-1755688

• Inchi： 1S/C13H13NO2/c1-2-9-4-3-5-10(6-9)13(12(15)16)7-11(14)8-13/h1,3-6,11H,7-8,14H2,(H,15,16)
• InChI Key： JESHTUMNCRUUPG-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C#C)C=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(3-ethynylphenyl)cyclobutane-1-carboxylic acid

3-Amino-1-(3-Ethynylphenyl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-(3-Ethynylphenyl)Cyclobutane-1-Carboxylic Acid is a structurally complex organic compound with the CAS registry number 2228776-00-7. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule consists of a cyclobutane ring, which is a four-membered carbon ring, substituted with an amino group (-NH2) and a carboxylic acid group (-COOH). Additionally, the compound features an ethynylphenyl group (-C≡C-C6H4), which introduces aromaticity and alkyne functionality into the structure. These structural elements collectively contribute to the compound's distinctive chemical behavior and reactivity.

The synthesis of 3-Amino-1-(3-Ethynylphenyl)Cyclobutane-1-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the cyclobutane ring. One common approach is the use of cycloaddition reactions, such as the Diels-Alder reaction, to form the cyclobutane core. Subsequent steps involve functional group transformations, including the introduction of the amino and carboxylic acid groups, as well as the ethynylphenyl substituent. The synthesis often requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 3-Amino-1-(3-Ethynylphenyl)Cyclobutane-1-Carboxylic Acid in drug discovery and development. The compound's cyclobutane ring provides a rigid structure that can enhance molecular stability and bioavailability. The presence of an amino group and a carboxylic acid group introduces hydrogen bonding capabilities, which are critical for interactions with biological targets such as enzymes and receptors. Furthermore, the ethynylphenyl group imparts electronic properties that can modulate the compound's activity in biological systems.

In terms of applications, 3-Amino-1-(3-Ethynylphenyl)Cyclobutane-1-Carboxylic Acid has shown promise in various therapeutic areas. For instance, its ability to inhibit certain enzymes involved in inflammatory pathways makes it a potential candidate for anti-inflammatory drug development. Additionally, the compound's unique electronic properties have been explored in the context of fluorescent sensors and materials science applications.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic structure and reactivity of 3-Amino-1-(3-Ethynylphenyl)Cyclobutane-1-Carboxylic Acid. Quantum mechanical calculations have provided insights into the molecule's frontier molecular orbitals, which are critical for determining its reactivity in chemical reactions. These studies have also shed light on the compound's potential for participating in metal-catalyzed cross-coupling reactions, further expanding its utility in organic synthesis.

The toxicity profile of 3-Amino-1-(3-Ethynylphenyl)Cyclobutane-1-Carboxylic Acid has been evaluated in preclinical studies, revealing moderate cytotoxicity against certain cancer cell lines. However, further research is required to fully understand its safety profile and suitability for clinical use. Regulatory agencies such as the FDA require extensive testing to ensure that compounds like this meet stringent safety standards before they can be approved for therapeutic use.

In conclusion, 3-Amino-1-(3-Ethynylphenyl)Cyclobutane-1-Carboxylic Acid represents a versatile building block with significant potential in various fields of chemistry and biology. Its unique structure, combined with recent advances in synthetic methodologies and computational tools, positions it as a valuable compound for future research and development efforts.